Cas no 16409-28-2 (Benzamide,4-methyl-N-(1-methylpropyl)-)

Benzamide,4-methyl-N-(1-methylpropyl)- structure
16409-28-2 structure
Product Name:Benzamide,4-methyl-N-(1-methylpropyl)-
CAS No:16409-28-2
MF:C12H17NO
MW:191.269483327866
CID:235035
PubChem ID:228700
Update Time:2025-04-19

Benzamide,4-methyl-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-methyl-N-(1-methylpropyl)-
    • N-butan-2-yl-4-methylbenzamide
    • AC1L5GF5
    • AC1Q2SAN
    • AC1Q5DW5
    • AR-1J9865
    • ARONIS25718
    • MolPort-001-839-896
    • n-(butan-2-yl)-4-methylbenzamide
    • NSC21799
    • SCHEMBL24175853
    • NSC-21799
    • 16409-28-2
    • DTXSID70281485
    • AKOS017262267
    • AKOS003490831
    • Inchi: 1S/C12H17NO/c1-4-10(3)13-12(14)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3,(H,13,14)
    • InChI Key: TVYWANJJHAGEAL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NC(C)CC

Computed Properties

  • Exact Mass: 191.13111
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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